Cas no 1339425-98-7 (3-(4-Bromo-3-fluorophenyl)propiolicacid)

• Product Name: 3-(4-Bromo-3-fluorophenyl)propiolicacid
• CAS No: 1339425-98-7
• MF: C₉H₄BrFO₂
• MW: 243.029265403748
• CID: 5684799
• PubChem ID: 64535564
• Update Time: 2025-06-18

3-(4-Bromo-3-fluorophenyl)propiolicacid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-fluorophenyl)prop-2-ynoicacid
• AKOS013860528
• 1339425-98-7
• EN300-743569
• CS-0343876
• 3-(4-bromo-3-fluorophenyl)prop-2-ynoic acid
• 3-(4-Bromo-3-fluorophenyl)propiolic acid
• 2-Propynoic acid, 3-(4-bromo-3-fluorophenyl)-
• G73228
• 3-(4-Bromo-3-fluorophenyl)propiolicacid

• Inchi： 1S/C9H4BrFO2/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1,3,5H,(H,12,13)
• InChI Key： GIDILCOHECXFLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#CC(=O)O)=CC=1F

Computed Properties

• Exact Mass: 241.93787g/mol
• Monoisotopic Mass: 241.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 348.3±42.0 °C(Predicted)
• pka: 1.45±0.10(Predicted)